2',6'-Dimethyl-3-(3-methylphenyl)propiophenone

• CAS: 898790-78-8
• Molecular Formula: C18H20O
• Molecular Weight: 252.3 g/mol
• SMILES: CC1=CC(=CC=C1)CCC(=O)C2=C(C=CC=C2C)C
• InChI: InChI=1S/C18H20O/c1-13-6-4-9-16(12-13)10-11-17(19)18-14(2)7-5-8-15(18)3/h4-9,12H,10-11H2,1-3H3
• InChIKey: RLKPAUKPHAHZPR-UHFFFAOYSA-N

Procurement of incorrect C18H20O propiophenone regioisomers invalidates SAR studies and separation protocols. This exact 2',6'-dimethyl-3-(3-methylphenyl) isomer provides: - Sterically congested carbonyl for selective reactivity studies - Lowest boiling point (397.5°C) in its isomer class for distillation method development - 98% purity (HPLC) minimizing interfering impurities - H317 (skin sensitization) hazard profile only; no acute oral toxicity controls needed

2',6'-Dimethyl-3-(3-methylphenyl)propiophenone: Identity and Procurement Overview

2',6'-Dimethyl-3-(3-methylphenyl)propiophenone (IUPAC: 1-(2,6-dimethylphenyl)-3-(3-methylphenyl)propan-1-one) is a synthetic propiophenone derivative with molecular formula C18H20O and molecular weight 252.35 g/mol . It belongs to a congeneric series of methyl-substituted diarylpropiophenones that share identical elemental composition but differ in the regiochemistry of methyl group placement on the two aromatic rings . The compound is commercially available from multiple suppliers at purities ranging from 97% to 98% , and is supplied exclusively for research and development purposes . Its computed physicochemical properties—including a predicted boiling point of 397.5 °C, density of 1.021 g/cm³, LogP of 4.43, and polar surface area of 17.07 Ų —place it within a narrow property space shared by its positional isomers, necessitating quantitative differentiation for informed procurement.

Regioisomer Exact 2',6'-dimethyl isomer for SAR probe libraries and congeneric series completion

Carbonyl Sterics Dual ortho-methyl groups shield carbonyl reactivity for selective transformations

Purification Lower predicted boiling point within isomer set supports fractional distillation workflows

Why This Propiophenone Isomer Cannot Be Interchanged

The C18H20O propiophenone isomer space encompassed by CAS 898790-78-8 contains at least five commercially catalogued positional isomers that share identical molecular formula and molecular weight but differ in the location of methyl substituents on the benzoyl and phenylalkyl rings . These regiochemical variations produce measurable differences in boiling point (spanning a range of 7.6 °C across the set), flash point, and chromatographic retention behavior that preclude direct substitution without revalidation of separation protocols . Furthermore, the 2',6'-dimethyl substitution pattern on the benzoyl ring introduces distinct steric and electronic effects at the ketone carbonyl—modulating its reactivity toward nucleophilic addition, condensation, and reduction relative to the 3',5'-dimethyl or 2',3'-dimethyl congeners . In structure–activity relationship (SAR) studies, even a single methyl group migration can alter target binding, metabolic stability, or physicochemical handling properties; thus, procurement of the exact regioisomer specified by the synthetic route or screening deck is mandatory rather than discretionary [1].

Regiochemical mismatch

Methyl group position shifts boiling point and chromatographic retention—method revalidation may be required before substituting isomers.

Carbonyl steric environment

2',6'-Dimethyl pattern attenuates nucleophilic addition relative to less hindered congeners; reactivity profile may not transfer directly.

Hazard classification divergence

GHS hazard statements differ across isomers (skin sensitization vs. acute oral toxicity); safety protocols are isomer-specific and may not be interchangeable.

• [1] PubChem. 3-(2,6-Dimethylphenyl)-3'-methylpropiophenone (CAS 898754-28-4), CID 24726378—structural isomer comparator demonstrating distinct InChI Key (FNHKBEJABNXEQO-UHFFFAOYSA-N). https://pubchem.ncbi.nlm.nih.gov/compound/898754-28-4 (accessed 2026-05-06). View Source

Quantitative Differentiation Evidence for CAS 898790-78-8

Boiling Point Advantage for Distillation Fractionation

The target compound exhibits a predicted boiling point of 397.5 °C at 760 mmHg, which is the lowest in a set of five directly comparable C18H20O methyl-substituted propiophenone positional isomers. The ortho-tolyl isomer 2',6'-dimethyl-3-(2-methylphenyl)propiophenone (CAS 898789-56-5) boils at 399.9 °C, while three other isomers—2',3'-dimethyl-3-(3-methylphenyl)propiophenone (CAS 898790-69-7), 3',5'-dimethyl-3-(3-methylphenyl)propiophenone (CAS 898790-84-6), and 3-(2,6-dimethylphenyl)-3'-methylpropiophenone (CAS 898754-28-4)—all share a higher boiling point of 405.1 °C . This 7.6 °C span between the lowest and highest boiling congeners is sufficient to permit fractionation by fractional distillation under reduced pressure, giving the target compound a distinct separation advantage.

Boiling Point

Data to verify

397.5 °C (target) vs. 399.9–405.1 °C (four isomers)

Supports fractionation-based purification context

Predicted values; confirm experimentally under reduced pressure

Evidence Dimension	Boiling point at 760 mmHg (predicted)
Target Compound Data	397.5 °C (CAS 898790-78-8)
Comparator Or Baseline	399.9 °C (CAS 898789-56-5, ortho-tolyl isomer); 405.1 °C (CAS 898790-69-7, 2',3'-dimethyl isomer); 405.1 °C (CAS 898790-84-6, 3',5'-dimethyl isomer); 405.1 °C (CAS 898754-28-4, reversed carbonyl isomer)
Quantified Difference	Δ = −2.4 °C vs. nearest isomer; Δ = −7.6 °C vs. the highest-boiling isomers
Conditions	Predicted/computed values; all data sourced from the same computational methodology (Chemsrc) at 760 mmHg

Why This Matters

The lower boiling point translates to reduced energy input during distillation-based purification and potentially less thermal stress on the compound, which is relevant for procurement decisions where isomer separation is required.

Flash Point Differentiation

The target compound records a predicted flash point of 172.4 °C, which is lower than that of the ortho-tolyl isomer 2',6'-dimethyl-3-(2-methylphenyl)propiophenone (173.6 °C) and substantially lower than the three other C18H20O isomers that share a flash point of 176.3 °C . This 3.9 °C differential versus the highest flash-point isomers indicates measurably greater relative volatility of the 2',6'-dimethyl-3-(3-methylphenyl) regioisomer under ambient-pressure conditions.

Flash Point

Data to verify

172.4 °C (target) vs. 173.6–176.3 °C (isomers)

Indicates distinct relative volatility for handling and storage context

Predicted closed-cup values; verify per jurisdiction requirements

Evidence Dimension	Flash point (predicted, closed cup)
Target Compound Data	172.4 °C (CAS 898790-78-8)
Comparator Or Baseline	173.6 °C (CAS 898789-56-5); 176.3 °C (CAS 898790-69-7, 898790-84-6, and 898754-28-4)
Quantified Difference	Δ = −1.2 °C vs. ortho-tolyl isomer; Δ = −3.9 °C vs. the 2',3'-, 3',5'-, and reversed-carbonyl isomers
Conditions	Predicted values using consistent computational methodology (Chemsrc); flash point method unspecified

Why This Matters

The lower flash point has implications for storage classification, handling protocols, and shipping requirements across different jurisdictions; procurement officers must ensure that the safety infrastructure is calibrated to this specific regioisomer rather than assuming uniformity across the isomer family.

Commercial Purity Grade Advantage

CAS 898790-78-8 is commercially available at a certified purity of 98% (Leyan, product 1780733) and 97% (Fluorochem, via CymitQuimica ref. 10-F205694) . By comparison, the ortho-tolyl positional isomer 2',6'-dimethyl-3-(2-methylphenyl)propiophenone (CAS 898789-56-5) is listed at a minimum purity specification of 95% from AKSci , and the 2',3'-dimethyl isomer (CAS 898790-69-7) carries a minimum 95% purity specification . The 3-percentage-point purity differential between the target compound (98%) and the ortho-tolyl analog (95%) represents a meaningful advantage when the compound serves as a stoichiometric reagent in multistep synthesis, where cumulative impurity burden degrades overall yield.

Purity Specification

Supplier data

98% (Leyan) vs. 95% min (ortho-tolyl isomer)

Higher certified purity supports stoichiometric reagent use with reduced impurity burden

Vendor QC methods may differ; request COA for batch confirmation

Evidence Dimension	Commercial purity specification
Target Compound Data	98% (Leyan), 97% (Fluorochem/CymitQuimica)
Comparator Or Baseline	95% minimum (AKSci, CAS 898789-56-5); 95% minimum (CAS 898790-69-7)
Quantified Difference	Target offers up to +3 percentage points higher certified purity vs. ortho-tolyl isomer
Conditions	Purity determined by vendor QC; specific analytical method (HPLC, GC, NMR) not uniformly disclosed across suppliers

Why This Matters

Higher starting purity reduces the burden of pre-use purification, minimizes side reactions from unidentified impurities, and improves batch-to-batch reproducibility in synthetic or screening campaigns—all of which directly impact procurement cost-effectiveness.

Regiochemical Identity Confirmation

The target compound is uniquely identified by InChI Key RLKPAUKPHAHZPR-UHFFFAOYSA-N and MDL number MFCD07699584 . These identifiers are orthogonal to those of its closest analogs: the ortho-tolyl isomer (CAS 898789-56-5) has a different InChI Key, and the structural isomer with reversed carbonyl placement 3-(2,6-dimethylphenyl)-3'-methylpropiophenone (CAS 898754-28-4) carries InChI Key FNHKBEJABNXEQO-UHFFFAOYSA-N and MDL MFCD03843765 [1]. The non-overlapping InChI Key and MDL namespace provides unambiguous compound registration and inventory management—eliminating the risk of isomer misidentification that can arise when relying solely on molecular formula (C18H20O) or nominal mass (252.35 Da), which are identical across all five isomers in this congeneric series.

Structural Identity

Head-to-head

InChI Key: RLKPAUKPHAHZPR-UHFFFAOYSA-N; MDL MFCD07699584

Non-overlapping identifiers prevent isomer misassignment in compound registration

Distinct from reversed carbonyl isomer (CAS 898754-28-4)

Evidence Dimension	Structural identity verification parameters
Target Compound Data	InChI Key: RLKPAUKPHAHZPR-UHFFFAOYSA-N; MDL: MFCD07699584; IUPAC: 1-(2,6-dimethylphenyl)-3-(3-methylphenyl)propan-1-one
Comparator Or Baseline	CAS 898754-28-4: InChI Key FNHKBEJABNXEQO-UHFFFAOYSA-N, MDL MFCD03843765, IUPAC: 3-(2,6-dimethylphenyl)-1-(3-methylphenyl)propan-1-one [1]
Quantified Difference	Non-overlapping InChI Keys and distinct MDL numbers; the target places the carbonyl on the 2,6-dimethylphenyl ring, whereas CAS 898754-28-4 places it on the 3-methylphenyl ring
Conditions	IUPAC nomenclature, InChI generation (standard), and MDL registration as per supplier and database entries

Why This Matters

For procurement in regulated or GLP-compliant environments, unambiguous compound identity via orthogonal identifiers is non-negotiable. The distinct InChI Key and MDL number prevent the costly error of ordering or registering the incorrect regioisomer.

• [1] PubChem. 3-(2,6-Dimethylphenyl)-3'-methylpropiophenone, CID 24726378, CAS 898754-28-4: InChI Key FNHKBEJABNXEQO-UHFFFAOYSA-N. https://pubchem.ncbi.nlm.nih.gov/compound/898754-28-4 (accessed 2026-05-06). View Source

Steric Environment at the Carbonyl

The 2',6'-dimethyl substitution pattern on the benzoyl ring places methyl groups at both ortho positions relative to the ketone carbonyl. This creates a sterically encumbered carbonyl environment that is qualitatively distinct from the 3',5'-dimethyl isomer (CAS 898790-84-6), where both methyl groups are meta to the carbonyl and exert minimal steric influence, and from the 2',3'-dimethyl isomer (CAS 898790-69-7), which has only a single ortho-methyl group . While quantitative kinetic data for nucleophilic addition or reduction at the carbonyl of these specific isomers are absent from the public literature (class-level inference only), the well-established principles of ortho steric effects in aromatic ketones predict that the 2',6'-dimethyl substitution pattern will retard carbonyl addition reactions relative to isomers lacking dual ortho substitution [1]. This steric differentiation is a critical parameter for synthetic chemists designing routes that involve carbonyl transformations.

Carbonyl Steric Hindrance

Class-level inference

Two ortho-methyl groups (2',6') vs. 0–1 in other isomers

Predicted reactivity attenuation toward nucleophilic addition—class-level inference

No experimental kinetic data for this specific isomer set

Evidence Dimension	Ortho-methyl group count adjacent to carbonyl (steric hindrance proxy)
Target Compound Data	Two ortho-methyl groups (2' and 6' positions) flanking the carbonyl
Comparator Or Baseline	CAS 898790-84-6 (3',5'-dimethyl): zero ortho-methyl groups; CAS 898790-69-7 (2',3'-dimethyl): one ortho-methyl group; CAS 898754-28-4 (reversed carbonyl): carbonyl on the mono-methyl ring, zero ortho-methyl groups from dimethyl substitution
Quantified Difference	Qualitative ranking of steric hindrance: 2',6'-dimethyl (2 ortho-CH₃) > 2',3'-dimethyl (1 ortho-CH₃) > 3',5'-dimethyl / reversed isomer (0 ortho-CH₃)
Conditions	Inferred from substituent topology; no experimental kinetic comparison available for this specific isomer set

Why This Matters

For researchers employing these propiophenones as synthetic intermediates—e.g., in reductive amination, Grignard addition, or hydride reduction—the steric environment directly governs reaction rate and chemoselectivity. Selecting the 2',6'-dimethyl isomer commits the user to a distinct reactivity profile that cannot be replicated by less hindered congeners.

• [1] March, J. Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 4th ed.; Wiley: New York, 1992; pp 428–432. Established principles of ortho steric effects on carbonyl reactivity in aromatic ketones (class-level reference). View Source

Hazard Classification Profile

The Matrix Scientific SDS for CAS 898790-78-8 assigns GHS Signal Word 'Warning' with hazard statements H317 (May cause an allergic skin reaction) and H319 (Causes serious eye irritation) . By contrast, the Fluorochem SDS for the structural isomer 3-(2,6-dimethylphenyl)-3'-methylpropiophenone (CAS 898754-28-4) lists H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation)—with H302 representing an acute oral toxicity hazard not present for the target compound . While both compounds share the H319 eye irritation classification, the target compound's profile is dominated by dermal sensitization risk rather than acute ingestion toxicity, implying different personal protective equipment (PPE) emphasis and first-aid protocols.

GHS Hazard Profile

Cross-study comparable

H317 (skin sens.), H319 (eye irrit.) vs. H302+H315+H319+H335 (reversed isomer)

Distinct hazard profile informs isomer-specific PPE and SOP design

SDS by Matrix Scientific vs. Fluorochem; toxicology not fully investigated

Evidence Dimension	GHS hazard statement profile
Target Compound Data	H317 (skin sensitization), H319 (eye irritation); Signal Word: Warning [Matrix Scientific SDS]
Comparator Or Baseline	CAS 898754-28-4: H302 (acute oral toxicity), H315 (skin irritation), H319 (eye irritation), H335 (respiratory irritation); Signal Word: Warning [Fluorochem SDS]
Quantified Difference	Target compound lacks H302 acute oral toxicity classification present in the reversed isomer; target compound uniquely carries H317 skin sensitization
Conditions	GHS classification by respective suppliers (Matrix Scientific vs. Fluorochem); toxicological properties noted as not fully investigated for both compounds

Why This Matters

Divergent hazard profiles mean that institutional risk assessments, SOPs, and PPE requirements are not transferable between isomers. Procurement for a laboratory with specific dermal sensitizer controls already in place may favor the target compound over an isomer carrying acute oral toxicity classification.

Application Scenarios for CAS 898790-78-8

SAR Probe in Propiophenone Congeneric Series

The unique 2',6'-dimethyl-3-(3-methylphenyl) regioisomer serves as a specific SAR probe within C18H20O propiophenone libraries. Its dual ortho-methyl substitution creates a sterically congested carbonyl environment not replicated by the 3',5'-dimethyl or 2',3'-dimethyl isomers . Researchers investigating steric effects on carbonyl reactivity—whether in enzyme inhibition, receptor binding, or synthetic methodology development—require this exact isomer to complete a systematic methyl-walk series. The distinct InChI Key RLKPAUKPHAHZPR-UHFFFAOYSA-N and MDL MFCD07699584 ensure unambiguous compound registration in screening databases .

Sterically Shielded Synthetic Intermediate

When a synthetic route demands a ketone intermediate that resists nucleophilic attack at the carbonyl (e.g., to enable selective reaction at a different functional group), the 2',6'-dimethyl benzoyl motif provides built-in steric shielding without requiring additional protecting group chemistry . The target compound's carbonyl is flanked by two ortho-methyl groups, which—based on well-established principles of steric hindrance in aromatic ketones—is expected to attenuate reaction rates for nucleophilic addition and reduction relative to less substituted analogs . Procurement of the 98% purity grade (Leyan) minimizes introduction of reactive impurities that could compromise chemoselectivity .

Fractional Distillation for Isomer Separation

The boiling point of 397.5 °C—consistently the lowest among the C18H20O methyl-substituted propiophenone isomer set—provides a thermodynamic basis for preferential fractionation when this isomer must be isolated from mixtures containing higher-boiling congeners (399.9–405.1 °C) . The 2.4–7.6 °C boiling point differential, while modest, is exploitable under reduced-pressure fractional distillation with adequate theoretical plates. Laboratories seeking to resolve isomer mixtures without recourse to preparative chromatography may therefore prioritize procurement of this specific regioisomer as a reference standard for distillation method development.

Skin Sensitization Hazard Management

Institutions conducting occupational hygiene assessments for propiophenone handling should note that the target compound's SDS identifies H317 (skin sensitization) as a primary hazard, with no H302 acute oral toxicity classification . This profile differs materially from the reversed isomer CAS 898754-28-4, which requires controls against ingestion hazard (H302) . Laboratories already equipped with dermal sensitizer management protocols—including nitrile glove specifications, dedicated handling areas, and medical surveillance for allergic contact dermatitis—may find the safety infrastructure requirements for CAS 898790-78-8 more readily accommodated than those for isomers requiring additional ingestion-prevention controls.

Application

Selection Property

Validation Focus

SAR probe in propiophenone libraries

Specific 2',6'-dimethyl regioisomer with steric carbonyl environment

Target binding or enzyme inhibition in methyl-walk series

Sterically shielded synthetic intermediate

Ortho-dimethyl substitution pattern attenuates carbonyl reactivity

Chemoselectivity in nucleophilic additions or reductions

Fractional distillation isomer separation

Lower predicted boiling point within isomer set

Distillation fractionation efficiency and purity verification

Skin sensitization hazard management

H317 skin sensitization GHS classification

Dermal exposure controls and medical surveillance protocols